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Compound of Interest

Compound Name:
[4-(1,3-Oxazol-5-

yl)phenyl]methanol

Cat. No.: B599410 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of laboratory chemicals is paramount for ensuring personnel safety,

environmental protection, and regulatory compliance. This document provides a detailed, step-

by-step guide for the disposal of [4-(1,3-Oxazol-5-yl)phenyl]methanol, catering to

researchers, scientists, and drug development professionals. While some safety data sheets

(SDS) may classify this compound as non-hazardous, a conservative approach is

recommended due to the potential hazards associated with related oxazole compounds.[1]

Always consult the specific SDS for the product in your possession and adhere to your

institution's Environmental Health & Safety (EHS) guidelines.

Hazard Assessment and Waste Profile
Before initiating any disposal procedure, a thorough hazard assessment is crucial. While a

Sigma-Aldrich SDS states that [4-(1,3-Oxazol-5-yl)phenyl]methanol is not a hazardous

substance according to the Globally Harmonized System (GHS), other oxazole derivatives

have been reported to be harmful if inhaled, in contact with skin, or swallowed, and can cause

irritation to the eyes, respiratory system, and skin.[1] Therefore, it is prudent to handle this

compound as a potentially hazardous chemical waste.

Key Considerations:

Physical State: Solid
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Potential Hazards: Based on related compounds, may be harmful and irritating.[1]

Incompatibilities: Avoid mixing with strong oxidizing agents and strong acids.[1]

Parameter Information Reference

Chemical Name
[4-(1,3-Oxazol-5-

yl)phenyl]methanol
N/A

CAS Number 179057-18-2 [2]

Molecular Formula C10H9NO2 [2]

Molecular Weight 175.19 g/mol [2]

GHS Classification
Not a hazardous substance or

mixture (per some suppliers)

Step-by-Step Disposal Protocol
The following protocol is based on general best practices for the disposal of research

chemicals and should be adapted to comply with local and institutional regulations.[3][4]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling this compound.[1]

2. Waste Segregation and Container Selection:

Do not dispose of [4-(1,3-Oxazol-5-yl)phenyl]methanol in regular trash or down the drain.

[5][6]

Designate a specific, compatible, and clearly labeled waste container for this chemical. The

container should be in good condition with a secure lid.[7][3]

The label should include the words "Hazardous Waste," the full chemical name "[4-(1,3-
Oxazol-5-yl)phenyl]methanol," and the date accumulation began.[4]

3. Waste Accumulation and Storage:
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Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory, at or near the point of generation.[7][3]

The SAA must be inspected weekly for any signs of leakage.[7]

Keep the waste container closed except when adding waste.[3]

4. Disposal of Empty Containers:

A container that has held [4-(1,3-Oxazol-5-yl)phenyl]methanol should be managed as

hazardous waste unless it has been triple-rinsed with a suitable solvent.[5]

The rinsate from the triple-rinse procedure must be collected and disposed of as hazardous

waste.[8]

Once decontaminated, deface all chemical labels on the empty container before disposing of

it as regular trash.[5]

5. Request for Waste Pickup:

Follow your institution's established procedures for requesting a hazardous waste pickup

from the EHS department.[3]

Experimental Workflow and Decision Logic
The following diagrams illustrate the logical workflow for the proper disposal of [4-(1,3-Oxazol-
5-yl)phenyl]methanol.
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Disposal Workflow for [4-(1,3-Oxazol-5-yl)phenyl]methanol

Preparation

Disposal Steps Empty Container Decontamination

Start: Need to dispose of [4-(1,3-Oxazol-5-yl)phenyl]methanol

Consult Safety Data Sheet (SDS) and Institutional EHS Guidelines

Perform Hazard Assessment

Don Appropriate PPE (Gloves, Goggles, Lab Coat)

Select a Compatible and Labeled Hazardous Waste Container

Carefully Transfer Waste into Container

Securely Close Container

Is original container empty?

Store in Designated Satellite Accumulation Area (SAA)

Request Waste Pickup from EHS

No

Triple-rinse with appropriate solvent

Yes

Collect rinsate as hazardous waste

Deface all labels

Dispose of container in regular trash

Click to download full resolution via product page

Caption: Disposal workflow for [4-(1,3-Oxazol-5-yl)phenyl]methanol.
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Decision Logic for Waste Classification

Decision Logic for Waste Classification

Start: Evaluate [4-(1,3-Oxazol-5-yl)phenyl]methanol for disposal

Does the SDS classify it as non-hazardous?

Do local regulations or EHS guidelines require treating it as hazardous?

Yes

Treat as Hazardous Waste

No or Unsure

Yes

Follow non-hazardous waste disposal procedures (if confirmed by EHS)

No

Click to download full resolution via product page

Caption: Decision logic for waste classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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